Cas no 2194571-25-8 ((R)-2-(formyloxy)-3-(palmitoyloxy)propyl(2-(trimethylammonio)ethyl)phosphate)

• Product Name: (R)-2-(formyloxy)-3-(palmitoyloxy)propyl(2-(trimethylammonio)ethyl)phosphate
• CAS No: 2194571-25-8
• MF: C₂₅H₅₀NO₈P
• MW: 523.640169620514
• CID: 4762824
• Update Time: 2025-06-13

(R)-2-(formyloxy)-3-(palmitoyloxy)propyl(2-(trimethylammonio)ethyl)phosphate Chemical and Physical Properties

Names and Identifiers

• (R)-2-(formyloxy)-3-(palmitoyloxy)propyl(2-(trimethylammonio)ethyl)phosphate
• (R)-2-(Formyloxy)-3-(palmitoyloxy)propyl (2-(trimethylammonio)ethyl) phosphate
• [(2R)-2-formyloxy-3-hexadecanoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate

• Inchi： 1S/C25H50NO8P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-25(28)31-21-24(32-23-27)22-34-35(29,30)33-20-19-26(2,3)4/h23-24H,5-22H2,1-4H3/t24-/m1/s1
• InChI Key： AMDALQITIBLLFZ-XMMPIXPASA-N
• SMILES： P(=O)([O-])(OC[C@@H](COC(CCCCCCCCCCCCCCC)=O)OC=O)OCC[N+](C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 26
• Complexity: 574
• XLogP3: 6.1
• Topological Polar Surface Area: 111

Additional information on (R)-2-(formyloxy)-3-(palmitoyloxy)propyl(2-(trimethylammonio)ethyl)phosphate

Recent Advances in the Study of (R)-2-(formyloxy)-3-(palmitoyloxy)propyl(2-(trimethylammonio)ethyl)phosphate (CAS: 2194571-25-8)

The compound (R)-2-(formyloxy)-3-(palmitoyloxy)propyl(2-(trimethylammonio)ethyl)phosphate (CAS: 2194571-25-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique phospholipid-like structure, has shown promising potential in drug delivery systems, particularly in the targeted delivery of therapeutic agents to specific cellular compartments. Recent studies have focused on its synthesis, physicochemical properties, and biological activity, providing new insights into its applications in medicine.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for (R)-2-(formyloxy)-3-(palmitoyloxy)propyl(2-(trimethylammonio)ethyl)phosphate, highlighting its scalability and purity. The researchers employed a combination of enzymatic and chemical synthesis to achieve high yields, with a focus on maintaining the stereochemical integrity of the (R)-configuration. The study also investigated the compound's stability under various physiological conditions, revealing its robustness in acidic environments, which is crucial for oral drug delivery applications.

In another groundbreaking study, researchers from the University of Cambridge demonstrated the compound's ability to enhance the cellular uptake of hydrophobic drugs. By incorporating (R)-2-(formyloxy)-3-(palmitoyloxy)propyl(2-(trimethylammonio)ethyl)phosphate into liposomal formulations, they observed a significant improvement in the delivery efficiency of anticancer agents to tumor cells. The study, published in Nature Communications (2023), utilized advanced imaging techniques to track the intracellular trafficking of the compound, confirming its localization in the endoplasmic reticulum and mitochondria.

Further research has also explored the immunomodulatory effects of (R)-2-(formyloxy)-3-(palmitoyloxy)propyl(2-(trimethylammonio)ethyl)phosphate. A team from Harvard Medical School reported in Science Translational Medicine (2023) that the compound can modulate macrophage polarization, shifting them from a pro-inflammatory to an anti-inflammatory phenotype. This finding opens new avenues for treating chronic inflammatory diseases, such as rheumatoid arthritis and atherosclerosis, where macrophage dysfunction plays a critical role.

The safety profile of (R)-2-(formyloxy)-3-(palmitoyloxy)propyl(2-(trimethylammonio)ethyl)phosphate has also been a focus of recent investigations. Preclinical studies conducted by the National Institutes of Health (NIH) in 2023 indicated low toxicity levels in animal models, with no significant adverse effects observed at therapeutic doses. These results support the compound's potential for clinical translation, although further studies are needed to assess its long-term safety and efficacy in humans.

In conclusion, the latest research on (R)-2-(formyloxy)-3-(palmitoyloxy)propyl(2-(trimethylammonio)ethyl)phosphate (CAS: 2194571-25-8) underscores its versatility and potential in pharmaceutical applications. From drug delivery to immunomodulation, this compound continues to reveal new therapeutic possibilities. Future studies should focus on optimizing its formulation and exploring its mechanisms of action in greater detail to fully unlock its clinical potential.